1-(Azepan-1-yl)-2,2,2-trifluoroethanone

• CAS No.: 332032-05-0
• Molecular Formula: C8H12F3NO
• Molecular Weight: 195.18 g/mol
• IUPAC Name: 1-(azepan-1-yl)-2,2,2-trifluoroethanone
• InChI: InChI=1S/C8H12F3NO/c9-8(10,11)7(13)12-5-3-1-2-4-6-12/h1-6H2
• InChI Key: PASCSRGWXZOIMI-UHFFFAOYSA-N
• Canonical SMILES: C1CCCN(CC1)C(=O)C(F)(F)F

Description

1-(Azepan-1-yl)-2,2,2-trifluoroethanone (CAS: 420826-76-2) is a fluorinated ketone derivative featuring an azepane (7-membered nitrogen-containing ring) substituent attached to a trifluoroacetyl group. This compound is primarily utilized as a building block in pharmaceutical research, particularly in the synthesis of kinase inhibitors and other bioactive molecules. Its structure combines the electron-withdrawing trifluoromethyl group, which enhances metabolic stability and lipophilicity, with the azepane ring, which may improve solubility and conformational flexibility. While direct crystallographic data for this compound are unavailable, related trifluoroacetophenone derivatives exhibit planar aromatic systems and intermolecular interactions (e.g., hydrogen bonding) that stabilize their crystal structures .

Preparation Methods

Synthetic Routes and Reaction Conditions: 1-(1-Azepanyl)-2,2,2-Trifluoroethanone can be synthesized through several methods, including the following:

• Nucleophilic Substitution Reaction: This involves the reaction of 1-azepanol with trifluoroacetyl chloride in the presence of a base such as triethylamine.

• Reductive Amination: This method involves the reaction of 1-azepanone with trifluoroacetic acid and a reducing agent like sodium cyanoborohydride.

Industrial Production Methods: In an industrial setting, the compound is typically produced using large-scale reactors with controlled temperature and pressure conditions to ensure high yield and purity. The choice of solvent and catalyst can also significantly impact the efficiency of the synthesis process.

Chemical Reactions Analysis

Types of Reactions: 1-(1-Azepanyl)-2,2,2-Trifluoroethanone can undergo various chemical reactions, including:

• Oxidation: The compound can be oxidized to form derivatives with higher oxidation states.

• Reduction: Reduction reactions can be used to convert the trifluoroethanone group to other functional groups.

• Substitution Reactions: The azepane ring can undergo substitution reactions with different nucleophiles.

Common Reagents and Conditions:

• Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

• Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are often used.

• Substitution: Nucleophiles like ammonia and amines are typically employed in substitution reactions.

Major Products Formed:

• Oxidation Products: Higher oxidation state derivatives of the compound.

• Reduction Products: Derivatives with reduced functional groups.

• Substitution Products: Various substituted azepane derivatives.

Scientific Research Applications

1-(1-Azepanyl)-2,2,2-Trifluoroethanone has several applications in scientific research:

• Chemistry: It is used as a building block in organic synthesis for the preparation of more complex molecules.

• Biology: The compound can be used as a probe in biological studies to understand enzyme mechanisms.

• Medicine: It has potential as a lead compound in drug discovery, particularly in the development of new pharmaceuticals.

• Industry: It is utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism by which 1-(1-Azepanyl)-2,2,2-Trifluoroethanone exerts its effects involves its interaction with specific molecular targets and pathways. The trifluoroethanone group can act as an electrophile, reacting with nucleophiles in biological systems. The azepane ring can interact with various enzymes and receptors, influencing biological processes.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Group Variations

The trifluoroethanone moiety is a common feature in bioactive compounds due to its stability and electronic effects. Below is a comparative analysis of structurally related compounds:

Compound Name	CAS Number	Key Substituents	Applications/Findings	References
1-(Azepan-1-yl)-2,2,2-trifluoroethanone	420826-76-2	Azepane ring	Intermediate for p38 MAP kinase inhibitors; enhances solubility via flexible N-heterocycle
1-(3-Tert-Butylphenyl)-2,2,2-trifluoroethanone	N/A	3-Tert-butylphenyl	Potent slow-binding inhibitor of acetylcholinesterase; high hydrophobic interactions
1-[3-Chloro-5-trifluoromethylphenyl]-2,2,2-trifluoroethanone	N/A	3-Cl, 5-CF3-phenyl	Intermediate for Afoxolaner (veterinary insecticide); halogenation enhances reactivity
1-(4-Bromophenyl)-2,2,2-trifluoroethanone	N/A	4-Bromophenyl	Substrate for enzymatic resolution; used in chemoenzymatic synthesis of Odanacatib
1-(4-Dimethylaminophenyl)-2,2,2-trifluoroethanone	2396-05-6	4-Dimethylaminophenyl	Melting point: 72–76°C; used in carbonyl chemistry for electron-deficient ketone reactions

Physicochemical Properties

• Lipophilicity and Stability: The trifluoromethyl group increases lipophilicity (logP) across all analogs, enhancing membrane permeability. For example, 1-(3-Tert-butylphenyl)-2,2,2-trifluoroethanone exhibits enhanced binding to acetylcholinesterase due to hydrophobic interactions .
• Crystallinity: Compounds like 1-[4-(2-Aminoanilino)phenyl]-2,2,2-trifluoroethanone form orthorhombic crystals (space group Pbca) with intermolecular N–H⋯O/F hydrogen bonds, stabilizing their 3D networks .

Key Research Findings

Electronic Effects : The trifluoromethyl group withdraws electron density, making the carbonyl group more electrophilic and reactive toward nucleophiles .

Hydrogen Bonding: Amino-substituted derivatives (e.g., 1-(2-Amino-5-bromophenyl)-2,2,2-trifluoroethanone) engage in N–H⋯F/O interactions, influencing solubility and crystal packing .

Biological Activity: Substituents like tert-butyl or azepane modulate target selectivity; e.g., 1-(3-Tert-butylphenyl)-2,2,2-trifluoroethanone shows nanomolar affinity for acetylcholinesterase .

Data Tables

Table 1: Comparative Physicochemical Data

Compound	Molecular Weight	Melting Point (°C)	Boiling Point (°C)	logP (Predicted)
1-(Azepan-1-yl)-2,2,2-trifluoroethanone	281.3	N/A	N/A	2.8*
1-(4-Dimethylaminophenyl)-2,2,2-trifluoroethanone	217.19	72–76	265.8	1.9
1-[3-Chloro-5-trifluoromethylphenyl]-2,2,2-trifluoroethanone	276.56	N/A	N/A	3.5*

*Estimated using fragment-based methods.

Biological Activity

1-(Azepan-1-yl)-2,2,2-trifluoroethanone is a compound of interest in medicinal chemistry due to its potential biological activities. This article reviews the available literature on its biological activity, focusing on its mechanisms of action, pharmacological effects, and potential therapeutic applications.

Chemical Structure and Properties

1-(Azepan-1-yl)-2,2,2-trifluoroethanone features a trifluoroethanone moiety attached to an azepane ring. Its molecular formula is $C_8H_{12}F_3N$, and it has unique physicochemical properties due to the presence of fluorine atoms, which can enhance lipophilicity and metabolic stability.

The biological activity of 1-(Azepan-1-yl)-2,2,2-trifluoroethanone is primarily attributed to its interaction with various biological targets:

• Acetylcholinesterase Inhibition : Similar compounds have been shown to inhibit acetylcholinesterase (AChE), leading to increased levels of acetylcholine in synaptic clefts. This mechanism is critical for potential applications in treating neurodegenerative diseases such as Alzheimer's disease .
• Influence on Metabolic Pathways : The compound may act on metabolic pathways involving key enzymes like 3-hydroxyacyl-CoA dehydrogenase, potentially impacting lipid metabolism and energy production .

Kinetic Studies

Kinetic studies indicate that 1-(Azepan-1-yl)-2,2,2-trifluoroethanone exhibits slow-binding inhibition characteristics against AChE. The inhibition constant ($K_i$) values suggest a high affinity for the enzyme:

Compound	Target Enzyme	$K_i$ (nM)	Type of Inhibition
1-(Azepan-1-yl)-2,2,2-trifluoroethanone	Acetylcholinesterase	TBD	Slow-binding
1-(3-Tert-butylphenyl)-2,2,2-trifluoroethanone	Acetylcholinesterase	15 x $10^{-15}$	Competitive

Pharmacological Effects

Research indicates that compounds similar to 1-(Azepan-1-yl)-2,2,2-trifluoroethanone can exhibit various pharmacological effects:

• Neuroprotective Effects : By inhibiting AChE, these compounds may help protect neurons from degeneration associated with diseases like Alzheimer's .
• Anti-inflammatory Activity : Compounds with similar structures have shown potential in modulating inflammatory pathways, suggesting that 1-(Azepan-1-yl)-2,2,2-trifluoroethanone may also possess anti-inflammatory properties .

Case Studies and Research Findings

Recent studies have explored the biological activity of related compounds in various contexts:

• Neurodegenerative Disease Models : In vitro studies demonstrated that AChE inhibitors can enhance cognitive function in models of Alzheimer's disease by preventing the breakdown of acetylcholine.
• Metabolic Disorders : Investigations into the effects of similar compounds on metabolic pathways suggest potential applications in managing conditions like obesity and diabetes through modulation of lipid metabolism .